Cas no 160850-61-3 (3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester)

3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester structure
160850-61-3 structure
Product Name:3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester
CAS No:160850-61-3
MF:C7H9NO3
MW:155.151262044907
CID:109603
PubChem ID:13524800
Update Time:2025-04-18

3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester
    • 3-Isoxazolecarboxylicacid,4,5-dimethyl-,methylester(9CI)
    • Methyl 4,5-dimethylisoxazole-3-carboxylate
    • METHYL 4,5-DIMETHYL-1,2-OXAZOLE-3-CARBOXYLATE
    • 160850-61-3
    • SCHEMBL25985564
    • Inchi: 1S/C7H9NO3/c1-4-5(2)11-8-6(4)7(9)10-3/h1-3H3
    • InChI Key: LKQZQQAQWFKBNG-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 155.058243149g/mol
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.3Ų
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